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Compound of Interest

Compound Name: 1,2,4-Tribromobutane

Cat. No.: B1582172 Get Quote

An In-depth Technical Guide on the Physical Properties of 1,2,4-Tribromobutane

This technical guide provides a focused overview of the key physical properties of 1,2,4-
tribromobutane, specifically its boiling point and density. The information is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Core Physical Properties
1,2,4-Tribromobutane is a halogenated organic compound with the chemical formula

C4H7Br3.[1][2] As a brominated alkane, its physical characteristics are significantly influenced

by the presence of three heavy bromine atoms.[2] It exists as a colorless liquid with a strong,

pungent odor.[1] The high molecular weight and the polarity of the carbon-bromine bonds

contribute to its relatively high boiling point and density compared to its non-halogenated

counterpart, butane.[2]

Data Presentation
The quantitative physical properties of 1,2,4-tribromobutane are summarized in the table

below. It is important to note that these values are estimates.
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Physical Property Value

Boiling Point 218.12°C[3]

Density 2.2505 g/cm³[3]

Molecular Formula C4H7Br3[3]

Molar Mass 294.81 g/mol

Experimental Protocols
While specific experimental protocols for the determination of the boiling point and density of

1,2,4-tribromobutane are not extensively detailed in publicly available literature, standard

methodologies for liquid compounds are applicable.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a compound like 1,2,4-tribromobutane, a distillation-

based method is typically employed.

General Protocol:

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

heating mantle, a condenser, a thermometer, and a collection flask.

Sample Preparation: A sample of 1,2,4-tribromobutane is placed in the round-bottom flask

along with boiling chips to ensure smooth boiling.

Heating: The sample is gradually heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb before entering the condenser.

Temperature Measurement: The temperature is recorded when it stabilizes, indicating that

the vapor and liquid are in equilibrium. This constant temperature is the observed boiling

point.[4]

Condensation and Collection: The vapor then passes into the condenser, where it cools and

liquefies, and the pure liquid is collected in the receiving flask.[4]
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Pressure Correction: The observed boiling point may need to be corrected based on the

atmospheric pressure at the location of the experiment, as boiling point is pressure-

dependent.[4]

Determination of Density
The density of a liquid can be determined using a pycnometer or a hydrometer.

General Protocol using a Pycnometer:

Mass of Empty Pycnometer: The mass of a clean, dry pycnometer is accurately measured.

Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known

temperature, and its mass is measured. The mass of the water is then calculated.

Volume Calculation: The volume of the pycnometer is determined using the known density of

water at that specific temperature.

Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with

1,2,4-tribromobutane. Its mass is measured, and the mass of the liquid is calculated.

Density Calculation: The density of 1,2,4-tribromobutane is calculated by dividing the mass

of the liquid by the volume of the pycnometer.

Logical Workflow Visualization
The following diagram illustrates a generalized workflow for the characterization of a chemical

compound's physical properties.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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